Cas no 2138148-94-2 (rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one)

• Product Name: rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one
• CAS No: 2138148-94-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5921684
• PubChem ID: 137949084
• Update Time: 2025-10-12

rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one
• EN300-714566
• 2138148-94-2
• 1-[(3As,7aS)-1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one
• Z2899548666

• Inchi： 1S/C11H20N2O/c1-8(2)11(14)13-6-4-9-3-5-12-10(9)7-13/h8-10,12H,3-7H2,1-2H3/t9-,10+/m0/s1
• InChI Key： LVRAHCHBQFYRJO-VHSXEESVSA-N
• SMILES： O=C(C(C)C)N1CC[C@@H]2CCN[C@@H]2C1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one

Comprehensive Overview of rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one (CAS No. 2138148-94-2)

rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one is a chiral compound with a unique structural framework, combining a pyrrolopyridine core with a branched ketone moiety. Its CAS number 2138148-94-2 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. This molecule has garnered attention in medicinal chemistry due to its potential as a scaffold for central nervous system (CNS) drug development, aligning with current trends in neurodegenerative disease research and GPCR-targeted therapies.

The stereochemistry of rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one is particularly noteworthy. The (3aR,7aR) configuration indicates a specific spatial arrangement that may influence its binding affinity to biological targets. Researchers are increasingly exploring such chiral compounds for their enantioselective interactions, a hot topic in precision medicine and asymmetric synthesis. Computational studies suggest this molecule could interact with neurotransmitter receptors, making it relevant to AI-driven drug discovery platforms that prioritize molecular docking simulations.

From a synthetic perspective, the octahydro-1H-pyrrolo[2,3-c]pyridine backbone offers rigidity and three-dimensional diversity, properties highly valued in fragment-based drug design (FBDD). Recent publications highlight its utility in constructing sp3-rich architectures, addressing the pharmaceutical industry's shift toward "escape from flatland" strategies. The 2-methylpropan-1-one side chain further enhances lipophilicity, a key parameter in optimizing blood-brain barrier (BBB) penetration—a frequent search term among neuropharmacology researchers.

Analytical characterization of CAS 2138148-94-2 typically involves advanced techniques like chiral HPLC and NMR spectroscopy, reflecting the growing demand for stereochemical purity in API manufacturing. Discussions in patent literature suggest its derivatives may have applications in mood disorder therapeutics, coinciding with rising global interest in mental health solutions. Notably, its structural features overlap with privileged scaffolds in sigma receptor ligands, a trending subject in pain management research.

Environmental and regulatory considerations for this compound follow green chemistry principles, with biodegradability studies gaining traction among ESG-focused pharmaceutical companies. Its moderate polarity makes it suitable for continuous flow chemistry applications—an area experiencing exponential growth in process chemistry optimization circles. These attributes position rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one as a versatile intermediate in sustainable drug development pipelines.

Emerging applications extend to proteolysis targeting chimeras (PROTACs), where its bicyclic structure could serve as a linker component. This connects to the booming field of targeted protein degradation, frequently searched in relation to oncology therapeutics. The compound's stability under physiological pH conditions also makes it a candidate for prodrug development, particularly for CNS delivery systems—a persistent challenge in pharmaceutical formulation.

In material science, derivatives of 2138148-94-2 have shown promise in organic electronic materials, responding to the demand for novel semiconducting polymers. Its nitrogen-rich structure contributes to electron-donating capabilities, relevant to optoelectronic device research. Such interdisciplinary potential makes this compound a subject of interest in convergence research initiatives that bridge chemistry with engineering disciplines.

The commercial availability of rac-1-[(3aR,7aR)-octahydro-1H-pyrrolo[2,3-c]pyridin-6-yl]-2-methylpropan-1-one through specialty chemical suppliers facilitates its adoption in high-throughput screening campaigns. Its inclusion in diversity-oriented synthesis (DOS) libraries addresses pharmaceutical researchers' need for three-dimensional chemical space exploration. Recent structure-activity relationship (SAR) studies emphasize the importance of the methylpropanone moiety in modulating bioactivity, a detail frequently queried in cheminformatics databases.

Future research directions may explore its metabolite identification profiles using high-resolution mass spectrometry, particularly for ADME/Tox prediction in early drug discovery. The compound's compatibility with C–H activation methodologies positions it well for late-stage functionalization strategies, a cutting-edge approach to streamline synthetic routes. These aspects collectively enhance its attractiveness as a multipurpose building block in contemporary organic synthesis.